Cas no 1448053-81-3 (2-(1H-1,3-benzodiazol-1-yl)-N-{4-methyl-2-(2-methylphenyl)-1,3-thiazol-5-ylmethyl}acetamide)

• Product Name: 2-(1H-1,3-benzodiazol-1-yl)-N-{4-methyl-2-(2-methylphenyl)-1,3-thiazol-5-ylmethyl}acetamide
• CAS No: 1448053-81-3
• MF: C₂₁H₂₀N₄OS
• MW: 376.474702835083
• CID: 6368685
• PubChem ID: 71795479
• Update Time: 2025-07-09

2-(1H-1,3-benzodiazol-1-yl)-N-{4-methyl-2-(2-methylphenyl)-1,3-thiazol-5-ylmethyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(1H-1,3-benzodiazol-1-yl)-N-{4-methyl-2-(2-methylphenyl)-1,3-thiazol-5-ylmethyl}acetamide
• 2-(benzimidazol-1-yl)-N-[[4-methyl-2-(2-methylphenyl)-1,3-thiazol-5-yl]methyl]acetamide
• 1448053-81-3
• F6261-1776
• 2-(1H-1,3-benzodiazol-1-yl)-N-{[4-methyl-2-(2-methylphenyl)-1,3-thiazol-5-yl]methyl}acetamide
• AKOS024546304
• 2-(1H-benzo[d]imidazol-1-yl)-N-((4-methyl-2-(o-tolyl)thiazol-5-yl)methyl)acetamide

• Inchi： 1S/C21H20N4OS/c1-14-7-3-4-8-16(14)21-24-15(2)19(27-21)11-22-20(26)12-25-13-23-17-9-5-6-10-18(17)25/h3-10,13H,11-12H2,1-2H3,(H,22,26)
• InChI Key： KVBTVZGLFURPFN-UHFFFAOYSA-N
• SMILES： C(NCC1SC(C2=CC=CC=C2C)=NC=1C)(=O)CN1C=NC2=CC=CC=C21

Computed Properties

• Exact Mass: 376.13578245g/mol
• Monoisotopic Mass: 376.13578245g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 518
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 88Ų

Additional information on 2-(1H-1,3-benzodiazol-1-yl)-N-{4-methyl-2-(2-methylphenyl)-1,3-thiazol-5-ylmethyl}acetamide

Comprehensive Analysis of 2-(1H-1,3-benzodiazol-1-yl)-N-{4-methyl-2-(2-methylphenyl)-1,3-thiazol-5-ylmethyl}acetamide (CAS No. 1448053-81-3)

The compound 2-(1H-1,3-benzodiazol-1-yl)-N-{4-methyl-2-(2-methylphenyl)-1,3-thiazol-5-ylmethyl}acetamide (CAS No. 1448053-81-3) is a structurally complex molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique combination of a benzodiazol moiety and a thiazol ring makes it a promising candidate for various applications, particularly in drug discovery and development. Researchers are increasingly exploring its potential as a kinase inhibitor or receptor modulator, aligning with current trends in targeted therapy and precision medicine.

In recent years, the scientific community has shown growing interest in heterocyclic compounds like 2-(1H-1,3-benzodiazol-1-yl)-N-{4-methyl-2-(2-methylphenyl)-1,3-thiazol-5-ylmethyl}acetamide due to their diverse biological activities. This compound's molecular structure features both a benzimidazole core and a methylphenyl-thiazole segment, which are known to contribute to its potential pharmacological properties. Such structural characteristics are frequently searched in academic databases, reflecting the compound's relevance in modern medicinal chemistry studies.

The synthesis of CAS No. 1448053-81-3 involves sophisticated organic chemistry techniques, including multi-step reactions that require careful optimization. Current research focuses on improving its yield and purity, which are critical factors for pharmaceutical applications. Many researchers are investigating whether this compound could be optimized for better bioavailability or target specificity—questions frequently raised in drug design forums and scientific discussions.

From a biochemical perspective, 2-(1H-1,3-benzodiazol-1-yl)-N-{4-methyl-2-(2-methylphenyl)-1,3-thiazol-5-ylmethyl}acetamide exhibits intriguing interactions with various enzymatic pathways. Preliminary studies suggest it may influence cell signaling mechanisms, making it a subject of interest in cancer research and inflammatory disease studies. These areas are highly searched in both academic and public domains, particularly as personalized medicine gains traction worldwide.

The physicochemical properties of this compound, including its solubility, stability, and partition coefficient, are crucial for its potential therapeutic applications. Researchers often query databases for such data when considering lead optimization in drug development. Additionally, computational modeling studies have predicted favorable ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiles for related structures, sparking further investigation into this specific molecule.

In the context of intellectual property, CAS No. 1448053-81-3 has been referenced in several patent applications, particularly those related to small molecule therapeutics. This reflects the commercial potential of such compounds in the competitive pharmaceutical landscape. The growing demand for novel chemical entities with specific biological activities makes this compound a valuable subject for both academic and industrial research.

Future research directions for 2-(1H-1,3-benzodiazol-1-yl)-N-{4-methyl-2-(2-methylphenyl)-1,3-thiazol-5-ylmethyl}acetamide may include detailed structure-activity relationship (SAR) studies to identify more potent analogs. The compound's potential as a scaffold for drug development is particularly exciting, given the current emphasis on fragment-based drug discovery in the pharmaceutical industry. Such topics are frequently discussed in recent scientific literature and conference proceedings.

From an analytical chemistry perspective, advanced techniques like LC-MS (Liquid Chromatography-Mass Spectrometry) and NMR (Nuclear Magnetic Resonance) spectroscopy are essential for characterizing CAS No. 1448053-81-3 and its derivatives. These methods are commonly searched by researchers needing to verify compound identity or assess purity—a critical step in any pharmaceutical development process.

The environmental fate and green chemistry aspects of synthesizing such compounds are also gaining attention. With increasing focus on sustainable chemistry practices, researchers are exploring more efficient synthetic routes for 2-(1H-1,3-benzodiazol-1-yl)-N-{4-methyl-2-(2-methylphenyl)-1,3-thiazol-5-ylmethyl}acetamide that minimize waste and energy consumption. These considerations align with global trends toward environmentally friendly pharmaceutical production.

In conclusion, 2-(1H-1,3-benzodiazol-1-yl)-N-{4-methyl-2-(2-methylphenyl)-1,3-thiazol-5-ylmethyl}acetamide (CAS No. 1448053-81-3) represents an intriguing case study in modern medicinal chemistry. Its complex structure and potential biological activities make it a compelling subject for ongoing research, particularly in the context of contemporary drug discovery paradigms. As scientific understanding of such heterocyclic compounds deepens, we can anticipate more revelations about its possible applications in addressing various health challenges.